![molecular formula C11H13N3OS B5237154 N-[3-(1H-imidazol-1-yl)propyl]-2-thiophenecarboxamide CAS No. 95059-45-3](/img/structure/B5237154.png)
N-[3-(1H-imidazol-1-yl)propyl]-2-thiophenecarboxamide
Overview
Description
N-[3-(1H-imidazol-1-yl)propyl]-2-thiophenecarboxamide is a chemical compound that has gained significant attention in recent years due to its potential applications in the field of scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for further study. In
Mechanism of Action
The mechanism of action of N-[3-(1H-imidazol-1-yl)propyl]-2-thiophenecarboxamide is not fully understood. However, studies have suggested that this compound may work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
N-[3-(1H-imidazol-1-yl)propyl]-2-thiophenecarboxamide has been found to have a wide range of biochemical and physiological effects. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce the expression of certain genes that are involved in cancer growth. Additionally, N-[3-(1H-imidazol-1-yl)propyl]-2-thiophenecarboxamide has been found to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[3-(1H-imidazol-1-yl)propyl]-2-thiophenecarboxamide in lab experiments is its potent anti-tumor activity. This makes it a promising candidate for the development of new cancer treatments. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.
Future Directions
There are many potential future directions for research on N-[3-(1H-imidazol-1-yl)propyl]-2-thiophenecarboxamide. One area of research could focus on optimizing the synthesis method of this compound to improve its purity and yield. Additionally, further research could be done to better understand the mechanism of action of N-[3-(1H-imidazol-1-yl)propyl]-2-thiophenecarboxamide and to identify potential targets for its use in cancer treatment. Finally, research could be done to explore the potential applications of this compound in other areas of scientific research, such as inflammation and pain management.
Synthesis Methods
The synthesis of N-[3-(1H-imidazol-1-yl)propyl]-2-thiophenecarboxamide involves a multi-step process that has been described in detail in several scientific publications. The first step involves the reaction of 2-bromoethylamine hydrobromide with 2-thiophenecarboxylic acid to form 2-(2-thienyl)ethylamine. This intermediate is then reacted with 1H-imidazole-1-carboxaldehyde to form N-(2-thienylmethyl)-1H-imidazole-1-carboxamide. Finally, this compound is reacted with propylamine to form N-[3-(1H-imidazol-1-yl)propyl]-2-thiophenecarboxamide.
Scientific Research Applications
N-[3-(1H-imidazol-1-yl)propyl]-2-thiophenecarboxamide has been found to have a wide range of scientific research applications. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that N-[3-(1H-imidazol-1-yl)propyl]-2-thiophenecarboxamide has potent anti-tumor activity, making it a potential candidate for the development of new cancer treatments.
properties
IUPAC Name |
N-(3-imidazol-1-ylpropyl)thiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3OS/c15-11(10-3-1-8-16-10)13-4-2-6-14-7-5-12-9-14/h1,3,5,7-9H,2,4,6H2,(H,13,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QHFGJEMEDDBUEO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C(=O)NCCCN2C=CN=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901212328 |
Source
|
| Record name | N-[3-(1H-Imidazol-1-yl)propyl]-2-thiophenecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901212328 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(1H-imidazol-1-yl)propyl]thiophene-2-carboxamide | |
CAS RN |
95059-45-3 |
Source
|
| Record name | N-[3-(1H-Imidazol-1-yl)propyl]-2-thiophenecarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=95059-45-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-[3-(1H-Imidazol-1-yl)propyl]-2-thiophenecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901212328 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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